3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C12H10F3N3O2S/c1-2-20-8-5-3-4-7(6-8)9(19)16-11-18-17-10(21-11)12(13,14)15/h3-6H,2H2,1H3,(H,16,18,19)
• InChI Key: UZFZSSZBEDRGSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=NN=C(S2)C(F)(F)F
• Molecular Formula: C12H10F3N3O2S
• Molecular Weight: 317.29 g/mol

Description

3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as TFB, is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Mechanism of Action

3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide exerts its effects by binding to specific proteins and modulating their activity. In neuroscience, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to bind to voltage-gated sodium channels and enhance their activity, leading to increased neuronal excitability. In cancer research, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to target the protein Hsp90, which is involved in the regulation of cell proliferation and survival. By inhibiting Hsp90, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide can induce cell death in cancer cells.
Biochemical and Physiological Effects
3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have a number of biochemical and physiological effects, depending on the specific proteins it interacts with. In neuroscience, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to enhance the activity of voltage-gated sodium channels, leading to increased neuronal excitability. This effect could have implications for the treatment of neurological disorders such as epilepsy and chronic pain. In cancer research, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation. This effect could have implications for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has several advantages for use in lab experiments, including its potency and selectivity for specific proteins. However, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide also has some limitations, including its potential toxicity and the need for further optimization to improve its pharmacological properties.

Future Directions

There are several future directions for research on 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide. One direction is to further investigate its potential applications in neuroscience, particularly for the treatment of neurological disorders such as epilepsy and chronic pain. Another direction is to explore its potential as a cancer therapy, either alone or in combination with other drugs. Additionally, further optimization of 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide and the development of new derivatives could lead to improved pharmacological properties and increased efficacy.

Scientific Research Applications

3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain. In cancer research, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been investigated for its ability to inhibit the growth of cancer cells by targeting specific proteins involved in cell proliferation. In drug discovery, 3-ethoxy-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]benzamide has been used as a starting point for the development of new compounds with improved pharmacological properties.